4-tert-butyl-N-{[(4-ethylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-tert-butyl-N-[(4-ethylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C20H24N2OS/c1-5-14-6-12-17(13-7-14)21-19(24)22-18(23)15-8-10-16(11-9-15)20(2,3)4/h6-13H,5H2,1-4H3,(H2,21,22,23,24)
• InChI Key: KOGZCCGJKRPCOP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol

Description

4-tert-butyl-N-{[(4-ethylphenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a member of the thioamide class of compounds and has been studied for its potential use in various fields, including medicinal chemistry, biochemistry, and materials science.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-{[(4-ethylphenyl)amino]carbonothioyl}benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cell growth and proliferation. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its potential as an anticancer agent.
Biochemical and Physiological Effects:
Studies have shown that 4-tert-butyl-N-{[(4-ethylphenyl)amino]carbonothioyl}benzamide has a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. It has also been shown to induce changes in the expression of certain genes and proteins involved in cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-tert-butyl-N-{[(4-ethylphenyl)amino]carbonothioyl}benzamide for lab experiments is its unique properties, which make it a versatile and useful tool for studying a range of biological and chemical processes. However, one limitation is that it can be difficult to synthesize and purify, which can make it challenging to work with in the lab.

Future Directions

There are many potential future directions for research involving 4-tert-butyl-N-{[(4-ethylphenyl)amino]carbonothioyl}benzamide. One possible direction is to further explore its potential as an anticancer agent, particularly in combination with other drugs or therapies. Another direction is to study its potential as a building block for the synthesis of functional materials, such as sensors or catalysts. Additionally, further research is needed to fully understand its mechanism of action and its effects on various biological processes.

Synthesis Methods

The synthesis of 4-tert-butyl-N-{[(4-ethylphenyl)amino]carbonothioyl}benzamide involves the reaction of 4-ethylphenyl isothiocyanate with 4-tert-butylbenzene-1,3-diamine in the presence of a suitable solvent and catalyst. The reaction proceeds via nucleophilic substitution, resulting in the formation of the desired compound.

Scientific Research Applications

The unique properties of 4-tert-butyl-N-{[(4-ethylphenyl)amino]carbonothioyl}benzamide make it a promising candidate for various scientific research applications. In medicinal chemistry, it has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In biochemistry, it has been used as a probe to study the structure and function of proteins. In materials science, it has been studied for its potential use as a building block for the synthesis of functional materials.